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Compound of Interest

Compound Name: Butyl acetoacetate

Cat. No.: B1329563 Get Quote

This guide provides an in-depth analysis of butyl acetoacetate, a significant organic

compound with applications in chemical synthesis and as a flavoring agent. Tailored for

researchers, scientists, and professionals in drug development, this document details its

chemical properties, synthesis, and relevant biological interactions.

Core Chemical and Physical Properties
Butyl acetoacetate, an ester of acetoacetic acid, is a colorless liquid with a fruity, sweet odor.

It is primarily utilized as an intermediate in the synthesis of various organic chemicals. To

ensure clarity, the properties of both the common n-butyl acetoacetate and its isomer, tert-

butyl acetoacetate, are presented below.
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Property n-Butyl Acetoacetate tert-Butyl Acetoacetate

CAS Number 591-60-6[1][2][3][4] 1694-31-1[5][6][7][8]

Molecular Formula C8H14O3[1][2][3][4] C8H14O3[5][6][7][8]

Molecular Weight 158.20 g/mol [1][4] 158.19 g/mol [6][8]

Synonyms
Acetoacetic acid butyl ester,

Butyl 3-oxobutanoate

tert-Butyl 3-oxobutanoate,

Acetoacetic acid, tert-butyl

ester

Appearance Colorless liquid[3]
Colorless to pale yellow

liquid[5]

Solubility
Insoluble in water; soluble in

alcohol and ether[3]

Limited solubility in water;

soluble in organic solvents[5]

Synthesis of Butyl Acetoacetate
The industrial synthesis of n-butyl acetoacetate can be achieved through several methods. A

common approach involves the reaction of diketene with n-butanol.

This process is typically catalyzed by an acid or a base. The workflow for a laboratory-scale

synthesis is outlined below.
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Synthesis workflow of n-butyl acetoacetate.

Experimental Protocol: Synthesis of n-Butyl
Acetoacetate
The following protocol describes a general procedure for the synthesis of n-butyl acetoacetate
from ethyl acetoacetate and n-butanol, another common synthetic route.

Materials:

Ethyl acetoacetate
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n-Butanol

Sodium butoxide (catalyst)

Toluene (solvent)

Distillation apparatus

Separatory funnel

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

A solution of sodium butoxide in n-butanol is prepared in a reaction vessel equipped with a

distillation column.

Ethyl acetoacetate is added dropwise to the heated solution.

The ethanol formed during the transesterification reaction is continuously removed by

distillation to drive the equilibrium towards the product.

After the reaction is complete, the mixture is cooled, and the catalyst is neutralized with an

acid.

The resulting solution is washed with water to remove any remaining salts and unreacted

butanol.

The organic layer is separated, dried over anhydrous sodium sulfate, and the solvent is

removed under reduced pressure.

The crude butyl acetoacetate is then purified by vacuum distillation.

Logical Relationship in Synthesis
The synthesis of butyl acetoacetate from ethyl acetoacetate is a classic example of a

transesterification reaction. The key steps and their logical progression are illustrated in the

diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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